Cas no 1599957-25-1 (3-bromo-8-iodo-1,5-naphthyridine)
3-bromo-8-iodo-1,5-naphthyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-8-iodo-1,5-naphthyridine
-
- MDL: MFCD29907090
- Inchi: 1S/C8H4BrIN2/c9-5-3-7-8(12-4-5)6(10)1-2-11-7/h1-4H
- InChI Key: RMXAELDBYVMSJJ-UHFFFAOYSA-N
- SMILES: N1C2C(=NC=CC=2I)C=C(Br)C=1
Computed Properties
- Exact Mass: 333.86
- Monoisotopic Mass: 333.86
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8A^2
3-bromo-8-iodo-1,5-naphthyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-264220-1mg |
3-bromo-8-iodo-1,5-naphthyridine |
1599957-25-1 | 95.0% | 1mg |
$97.0 | 2022-02-28 | |
| Enamine | EN300-264220-2mg |
3-bromo-8-iodo-1,5-naphthyridine |
1599957-25-1 | 95.0% | 2mg |
$99.0 | 2022-02-28 | |
| Enamine | EN300-264220-5mg |
3-bromo-8-iodo-1,5-naphthyridine |
1599957-25-1 | 95.0% | 5mg |
$111.0 | 2022-02-28 | |
| Enamine | EN300-264220-10mg |
3-bromo-8-iodo-1,5-naphthyridine |
1599957-25-1 | 95.0% | 10mg |
$139.0 | 2022-02-28 | |
| Enamine | EN300-264220-20mg |
3-bromo-8-iodo-1,5-naphthyridine |
1599957-25-1 | 95.0% | 20mg |
$182.0 | 2022-02-28 | |
| Enamine | EN300-264220-25mg |
3-bromo-8-iodo-1,5-naphthyridine |
1599957-25-1 | 95.0% | 25mg |
$199.0 | 2022-02-28 | |
| Enamine | EN300-264220-50mg |
3-bromo-8-iodo-1,5-naphthyridine |
1599957-25-1 | 95.0% | 50mg |
$280.0 | 2022-02-28 | |
| Enamine | EN300-264220-100mg |
3-bromo-8-iodo-1,5-naphthyridine |
1599957-25-1 | 95.0% | 100mg |
$416.0 | 2022-02-28 | |
| Enamine | EN300-264220-250mg |
3-bromo-8-iodo-1,5-naphthyridine |
1599957-25-1 | 95.0% | 250mg |
$594.0 | 2022-02-28 | |
| Enamine | EN300-264220-500mg |
3-bromo-8-iodo-1,5-naphthyridine |
1599957-25-1 | 95.0% | 500mg |
$936.0 | 2022-02-28 |
3-bromo-8-iodo-1,5-naphthyridine Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on 3-bromo-8-iodo-1,5-naphthyridine
3-Bromo-8-Iodo-1,5-Naphthyridine: A Comprehensive Overview
3-Bromo-8-Iodo-1,5-Naphthyridine, with the CAS number 1599957-25-1, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound belongs to the naphthyridine family, which is a fused bicyclic system consisting of a benzene ring and a pyridine ring. The presence of bromine and iodine substituents at the 3 and 8 positions, respectively, imparts unique electronic and structural properties to the molecule.
The synthesis of 3-Bromo-8-Iodo-1,5-Naphthyridine involves multi-step organic reactions, often utilizing coupling reactions and halogenation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such heterocycles. The compound's structure is particularly appealing for applications in drug discovery due to its potential as a scaffold for bioactive molecules.
Recent studies have highlighted the role of naphthyridines in various biological systems. For instance, research published in Journal of Medicinal Chemistry demonstrated that derivatives of 3-Bromo-8-Iodo-1,5-Naphthyridine exhibit potent inhibitory activity against certain kinase enzymes, which are key targets in cancer therapy. This finding underscores the compound's potential as a lead molecule in drug development.
In addition to its biological applications, 3-Bromo-8-Iodo-1,5-Naphthyridine has shown promise in materials science. Its aromaticity and electron-withdrawing substituents make it a candidate for use in organic semiconductors and optoelectronic devices. A study in Nature Communications reported that incorporating this compound into polymer blends significantly enhances charge transport properties, suggesting its utility in next-generation electronic materials.
The structural versatility of 3-Bromo-8-Iodo-1,5-Naphthyridine also makes it an attractive substrate for further functionalization. Researchers have explored its use as a building block for constructing more complex molecular architectures, such as macrocycles and supramolecular assemblies. These studies leverage the compound's ability to participate in diverse chemical reactions, including nucleophilic aromatic substitution and cross-coupling reactions.
From an analytical standpoint, the characterization of 3-Bromo-8-Iodo-1,5-Naphthyridine has been facilitated by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure and purity. These analytical tools are essential for ensuring the reliability of experimental results in both academic and industrial settings.
In conclusion, 3-Bromo-8-Iodo-1,5-Naphthyridine, with its unique chemical properties and diverse applications, represents a valuable compound in contemporary chemical research. Its role as a versatile building block in organic synthesis continues to drive innovation across multiple disciplines. As research progresses, this compound is expected to contribute significantly to advancements in drug discovery, materials science, and beyond.
1599957-25-1 (3-bromo-8-iodo-1,5-naphthyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)